2-amino-N-[(4-methoxyphenyl)methyl]butanediamide

• IUPAC Name: 2-amino-N-[(4-methoxyphenyl)methyl]butanediamide
• InChI: InChI=1S/C12H17N3O3/c1-18-9-4-2-8(3-5-9)7-15-12(17)10(13)6-11(14)16/h2-5,10H,6-7,13H2,1H3,(H2,14,16)(H,15,17)
• InChI Key: SOWKOHADYWQWCB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C(CC(=O)N)N
• Molecular Formula: C12H17N3O3
• Molecular Weight: 251.28 g/mol

Description

2-amino-N-[(4-methoxyphenyl)methyl]butanediamide, also known as GW627368X, is a selective and potent antagonist of the prostaglandin D2 receptor 2 (DP2) that has been extensively studied for its potential therapeutic applications. The compound was first synthesized in 2005 by a research team at GlaxoSmithKline, and since then, it has been the focus of numerous scientific investigations.

Mechanism of Action

The DP2 receptor is a G protein-coupled receptor that is primarily expressed on the surface of inflammatory cells, such as eosinophils, mast cells, and Th2 cells. Activation of the DP2 receptor by prostaglandin D2 leads to the release of inflammatory mediators, such as cytokines and chemokines, which contribute to the pathogenesis of asthma and other inflammatory diseases. 2-amino-N-[(4-methoxyphenyl)methyl]butanediamide acts as a competitive antagonist of the DP2 receptor, blocking its activation and reducing the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to effectively reduce airway inflammation and hyperresponsiveness in animal models of asthma and COPD. The compound has also been demonstrated to inhibit the migration and activation of eosinophils, which are key players in the pathogenesis of asthma and allergic rhinitis. In addition, this compound has been shown to reduce the production of mucus and improve lung function in animal models of COPD.

Advantages and Limitations for Lab Experiments

2-amino-N-[(4-methoxyphenyl)methyl]butanediamide is a highly selective and potent antagonist of the DP2 receptor, making it a valuable tool for investigating the role of this receptor in inflammatory diseases. However, the compound has limited solubility in aqueous solutions, which can make it difficult to use in certain experimental settings. In addition, the high cost of the compound may limit its availability for some researchers.

Future Directions

There are several potential future directions for research on 2-amino-N-[(4-methoxyphenyl)methyl]butanediamide. One area of interest is the development of new formulations or delivery methods that could improve the solubility and bioavailability of the compound. Another potential direction is the investigation of the compound's effects on other inflammatory pathways, such as the NF-κB pathway. Finally, further studies are needed to determine the safety and efficacy of this compound in humans, which could pave the way for its use as a therapeutic agent in the treatment of inflammatory diseases.

Synthesis Methods

The synthesis of 2-amino-N-[(4-methoxyphenyl)methyl]butanediamide involves a multi-step process that starts with the reaction of 4-methoxybenzylamine with 2,3-dichlorobutanedione to form the intermediate this compound. This intermediate is then subjected to a series of chemical reactions, including cyclization and deprotection, to yield the final product.

Scientific Research Applications

2-amino-N-[(4-methoxyphenyl)methyl]butanediamide has been extensively studied for its potential therapeutic applications in various diseases, including asthma, chronic obstructive pulmonary disease (COPD), and allergic rhinitis. The compound has been shown to effectively block the DP2 receptor, which is involved in the inflammatory response in these conditions.